Cas no 2639457-68-2 (tert-butyl 3-(3,3-dimethylcyclopentyl)aminopyridine-4-carboxylate)

• Product Name: tert-butyl 3-(3,3-dimethylcyclopentyl)aminopyridine-4-carboxylate
• CAS No: 2639457-68-2
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• CID: 5642662
• PubChem ID: 165903064
• Update Time: 2025-10-23

tert-butyl 3-(3,3-dimethylcyclopentyl)aminopyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-[(3,3-dimethylcyclopentyl)amino]pyridine-4-carboxylate
• 2639457-68-2
• EN300-27783042
• tert-butyl 3-(3,3-dimethylcyclopentyl)aminopyridine-4-carboxylate

• Inchi： 1S/C17H26N2O2/c1-16(2,3)21-15(20)13-7-9-18-11-14(13)19-12-6-8-17(4,5)10-12/h7,9,11-12,19H,6,8,10H2,1-5H3
• InChI Key： UUXPLTUZQLTQBQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1C=CN=CC=1NC1CCC(C)(C)C1)=O

Computed Properties

• Exact Mass: 290.199428076g/mol
• Monoisotopic Mass: 290.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-butyl 3-(3,3-dimethylcyclopentyl)aminopyridine-4-carboxylate

Comprehensive Analysis of tert-butyl 3-(3,3-dimethylcyclopentyl)aminopyridine-4-carboxylate (CAS No. 2639457-68-2)

The compound tert-butyl 3-(3,3-dimethylcyclopentyl)aminopyridine-4-carboxylate (CAS No. 2639457-68-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a pyridine core modified with a tert-butyl ester and a 3,3-dimethylcyclopentylamine moiety, makes it a valuable intermediate in drug discovery and material science. Researchers are increasingly exploring its potential applications in small-molecule therapeutics, enzyme inhibition, and bioconjugation, aligning with current trends in precision medicine and targeted drug delivery.

One of the key reasons for the growing interest in tert-butyl 3-(3,3-dimethylcyclopentyl)aminopyridine-4-carboxylate is its role in the synthesis of heterocyclic compounds, which are pivotal in modern medicinal chemistry. The pyridine ring system is known for its electron-rich nature, enabling interactions with biological targets, while the tert-butyl group enhances solubility and stability. This combination addresses common challenges in drug development, such as improving bioavailability and reducing metabolic degradation—topics frequently searched by professionals in the field.

In addition to its pharmaceutical relevance, this compound is also studied for its potential in catalysis and material science. The 3,3-dimethylcyclopentyl substituent introduces steric hindrance, which can influence reaction selectivity—a hot topic in green chemistry and sustainable synthesis. Recent publications highlight its utility in asymmetric synthesis, a technique widely discussed in academic and industrial forums for its efficiency in producing enantiomerically pure compounds.

From a commercial perspective, tert-butyl 3-(3,3-dimethylcyclopentyl)aminopyridine-4-carboxylate is often sought after by suppliers of fine chemicals and custom synthesis services. Its CAS No. 2639457-68-2 serves as a critical identifier for procurement and regulatory compliance, ensuring traceability in global supply chains. The demand for such high-purity intermediates reflects broader market trends, including the rise of contract research organizations (CROs) and the outsourcing of complex chemical synthesis.

For researchers and industry professionals, understanding the spectroscopic properties (e.g., NMR, IR, and MS data) and synthetic routes of this compound is essential. Online queries often focus on its reaction conditions, purification methods, and scalability—topics that underscore the practical challenges of working with advanced intermediates. Collaborative platforms and open-access journals have become vital resources for sharing protocols and optimizing yields, further driving interest in compounds like tert-butyl 3-(3,3-dimethylcyclopentyl)aminopyridine-4-carboxylate.

Looking ahead, the versatility of this compound positions it as a candidate for emerging applications in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors—areas dominating recent scientific literature. Its structural features align with the need for modular designs in drug discovery, where flexibility and tunability are paramount. As such, CAS No. 2639457-68-2 is likely to remain a focal point in both academic and industrial research, bridging gaps between synthetic chemistry and therapeutic innovation.